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molecular formula C9H11N3 B1601329 2-(1H-Pyrrolo[3,2-b]pyridin-3-yl)ethanamine CAS No. 28419-74-1

2-(1H-Pyrrolo[3,2-b]pyridin-3-yl)ethanamine

Cat. No. B1601329
CAS RN: 28419-74-1
M. Wt: 161.2 g/mol
InChI Key: USCHHUMFWCCWJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07585876B2

Procedure details

A solution of 2-oxo-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)acetamide (1 eq.) in ether is treated with lithium aluminum hydride (4 eq.), heated at reflux temperature for 8 h, cooled to 0° C., quenched by addition of Rochelle's salt solution and extracted with CH2Cl2. The extracts are combined, dried over MgSO4 and concentrated to afford the title amine, which is used directly in the next step.
Name
2-oxo-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)acetamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
lithium aluminum hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
amine

Identifiers

REACTION_CXSMILES
O=[C:2]([C:6]1[C:10]2=[N:11][CH:12]=[CH:13][CH:14]=[C:9]2[NH:8][CH:7]=1)[C:3]([NH2:5])=O.[H-].[Al+3].[Li+].[H-].[H-].[H-]>CCOCC>[NH2:5][CH2:3][CH2:2][C:6]1[C:10]2[C:9](=[CH:14][CH:13]=[CH:12][N:11]=2)[NH:8][CH:7]=1 |f:1.2.3.4.5.6|

Inputs

Step One
Name
2-oxo-2-(1H-pyrrolo[3,2-b]pyridin-3-yl)acetamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=C(C(=O)N)C1=CNC=2C1=NC=CC2
Name
lithium aluminum hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux temperature for 8 h
Duration
8 h
CUSTOM
Type
CUSTOM
Details
quenched by addition of Rochelle's salt solution
EXTRACTION
Type
EXTRACTION
Details
extracted with CH2Cl2
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
amine
Type
product
Smiles
NCCC1=CNC2=CC=CN=C12

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.